Cas no 54192-66-4 (N-{3,4,5,14-tetramethoxy-13-oxotricyclo9.5.0.0,2,7hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl}acetamide)

• Product Name: N-{3,4,5,14-tetramethoxy-13-oxotricyclo9.5.0.0,2,7hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl}acetamide
• CAS No: 54192-66-4
• MF: C₂₂H₂₅NO₆
• MW: 399.43700671196
• CID: 2157635
• PubChem ID: 2833
• Update Time: 2024-02-29

N-{3,4,5,14-tetramethoxy-13-oxotricyclo9.5.0.0,2,7hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2,3,10-tetramethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide
• (+-)-Colchicine
• Colchine
• (R/S)-Colchicine
• (S)-(-)-colchicine
• IAKHMKGGTNLKSZ-UHFFFAOYSA-N
• (+)-Colchicine
• Epitope ID:141498
• Neuro_000002
• KSC621O9T
• MLS001181527
• HMS3414L21
• HMS3678L19
• HMS3267B14
• HMS2875H17
• BCP09065
• CC0177
• SBB
• N-{3,4,5,14-tetramethoxy-13-oxotricyclo9.5.0.0,2,7hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl}acetamide
• AC-281
• NCGC00094629-01
• N-(1,2,3,10-tetramethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)acetamide
• CHEMBL87
• AKOS016374434
• EN300-111127
• AS-14691
• (+/-)-Colchicine
• Z1431321925
• SR-01000636539-1
• CCG-46868
• 54192-66-4
• SMR000567246
• DTXSID80859058
• Q326224
• NCGC00094629-04
• NS00122142
• N-[5,6,7,9-Tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo[a]heptalen-7-yl]acetamide
• J-013744
• CS-0254169
• N-{3,4,5,14-tetramethoxy-13-oxotricyclo[9.5.0.0,2,7]hexadeca-1(16),2,4,6,11,14-hexaen-10-yl}acetamide
• Acetamide,N-[(7S)-5,6,7,9-tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo[a]heptalen-7-yl]-
• NCGC00094629-03
• 209810-38-8
• N-(1,2,3,10-Tetramethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide #
• AT27317
• DB01394
• BRD-A46684810-001-04-6
• NCGC00094629-08
• AKOS003381878
• NCGC00094629-06
• DTXSID20274387
• COLCHICINE, (+)-
• AB00830494-06
• NCGC00094629-05
• CHEBI:23359
• SCHEMBL675246
• NCGC00094629-02
• FT-0665155
• ( inverted exclamation markA)-Colchicine
• FT-0665156

• MDL： MFCD00001179
• Inchi： 1S/C22H25NO6/c1-12(24)23-16-8-6-13-10-19(27-3)21(28-4)22(29-5)20(13)14-7-9-18(26-2)17(25)11-15(14)16/h7,9-11,16H,6,8H2,1-5H3,(H,23,24)
• InChI Key： IAKHMKGGTNLKSZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1C(CC2)NC(C)=O)=O)OC)OC)OC

Computed Properties

• Exact Mass: 399.16818752g/mol
• Monoisotopic Mass: 399.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.1

Experimental Properties

• LogP: 1.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones